1,10-Cyclooctadecanedione

• CAS RN: 13747-10-9
• Molecular Formula: C18H32O2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: cyclooctadecane-1,10-dione
• InChI: InChI=1S/C18H32O2/c19-17-13-9-5-1-2-6-10-14-18(20)16-12-8-4-3-7-11-15-17/h1-16H2
• InChI Key: OSGRVHXQLPLNRA-UHFFFAOYSA-N
• SMILES: C1CCCCC(=O)CCCCCCCCC(=O)CCC1
• synonyms: 1,10-Cyclooctadecanedione

Description

1,10-Cyclooctadecanedione (COD) is a cyclic diketone that has been widely used in scientific research. It has a unique structure that makes it an excellent candidate for various applications, including chemical synthesis, catalysis, and materials science. In

Mechanism Of Action

The mechanism of action of 1,10-Cyclooctadecanedione is not well understood. It is believed that 1,10-Cyclooctadecanedione can undergo a keto-enol tautomerization, which makes it a good nucleophile and electrophile. This property allows 1,10-Cyclooctadecanedione to react with various compounds, such as aldehydes, ketones, and acid chlorides.

Biochemical And Physiological Effects

1,10-Cyclooctadecanedione has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have antimicrobial and antifungal properties. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages And Limitations For Lab Experiments

1,10-Cyclooctadecanedione has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity. It is also a versatile molecule that can be used in various applications, such as chemical synthesis, catalysis, and materials science.
However, 1,10-Cyclooctadecanedione also has some limitations. It is a toxic compound that can cause skin irritation and respiratory problems. It can also form explosive peroxides when exposed to air and light.

Future Directions

There are several future directions for the application of 1,10-Cyclooctadecanedione in scientific research. One area of interest is the development of 1,10-Cyclooctadecanedione-based catalysts for the synthesis of fine chemicals and pharmaceuticals. Another area of interest is the use of 1,10-Cyclooctadecanedione as a building block for the synthesis of novel materials, such as polymers and nanoparticles.
Conclusion
In conclusion, 1,10-Cyclooctadecanedione (1,10-Cyclooctadecanedione) is a cyclic diketone that has been widely used in scientific research. It has a unique structure that makes it an excellent candidate for various applications, including chemical synthesis, catalysis, and materials science. The synthesis method of 1,10-Cyclooctadecanedione involves the oxidation of cyclododecanone using potassium permanganate in the presence of sodium hydroxide. 1,10-Cyclooctadecanedione has several advantages for lab experiments, but also has some limitations. There are several future directions for the application of 1,10-Cyclooctadecanedione in scientific research, including the development of 1,10-Cyclooctadecanedione-based catalysts and the synthesis of novel materials.

Synthesis Methods

1,10-Cyclooctadecanedione can be synthesized by the oxidation of cyclododecanone using potassium permanganate in the presence of sodium hydroxide. The reaction produces a mixture of isomeric diketones, including 1,10-Cyclooctadecanedione. The mixture can be separated by fractional distillation, and 1,10-Cyclooctadecanedione can be obtained in high purity by recrystallization.

Scientific Research Applications

1,10-Cyclooctadecanedione has been widely used in scientific research due to its unique structure and properties. It is a versatile molecule that can be used as a building block for the synthesis of various organic compounds. It has been used in the synthesis of various natural products, such as steroids, terpenes, and alkaloids.
1,10-Cyclooctadecanedione has also been used as a ligand in coordination chemistry. It can form stable complexes with transition metal ions, which can be used as catalysts for various reactions. 1,10-Cyclooctadecanedione-based catalysts have been used in the synthesis of polymers, pharmaceuticals, and fine chemicals.